Cas no 72230-90-1 ((1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane)

(1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane structure
72230-90-1 structure
Product Name:(1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
CAS No:72230-90-1
MF:C13H24O
MW:196.329064369202
CID:1757740
PubChem ID:20561545
Update Time:2025-04-21

(1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

    • (1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
    • (1S,2R,4R,6S)-2-butyl-4,6-dimethyl-3-oxabicyclo[2.2.2]octane
    • 3-Butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
    • DTXSID70888115
    • 2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl-
    • SCHEMBL11310190
    • 72230-90-1
    • 3-n-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
    • Inchi: 1S/C13H24O/c1-4-5-6-12-11-7-8-13(3,14-12)9-10(11)2/h10-12H,4-9H2,1-3H3
    • InChI Key: SENDFKGNJBUEOA-UHFFFAOYSA-N
    • SMILES: O1C(CCCC)C2CCC1(C)CC2C

Computed Properties

  • Exact Mass: 196.18282
  • Monoisotopic Mass: 196.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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